Cas no 89990-91-0 (4-Nonyn-3-ol, 2,3-dimethyl-)

• Product name: 4-Nonyn-3-ol, 2,3-dimethyl-
• CAS No: 89990-91-0
• MF: C₁₁H₂₀O
• MW: 168.2759
• CID: 583918
• PubChem ID: 13234812

4-Nonyn-3-ol, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonyn-3-ol, 2,3-dimethyl-
• 2,3-dimethylnon-4-yn-3-ol
• DTXSID60530717
• 89990-91-0

• Inchi： InChI=1S/C11H20O/c1-5-6-7-8-9-11(4,12)10(2)3/h10,12H,5-7H2,1-4H3
• InChI Key： WKTOHRNMFWTTMC-UHFFFAOYSA-N
• SMILES： CCCCC#CC(C)(C(C)C)O

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų